Cas no 62786-68-9 (1,4,7-Trioxa-10,15-dithiacycloheptadecane-11,14-dione)

• Product Name: 1,4,7-Trioxa-10,15-dithiacycloheptadecane-11,14-dione
• CAS No: 62786-68-9
• MF: C₁₂H₂₀O₅S₂
• MW: 308.41420173645
• CID: 431317
• PubChem ID: 12320110
• Update Time: 2025-04-19

1,4,7-Trioxa-10,15-dithiacycloheptadecane-11,14-dione Chemical and Physical Properties

Names and Identifiers

• 1,4,7-Trioxa-10,15-dithiacycloheptadecane-11,14-dione
• 62786-68-9
• DTXSID70488336

• Inchi： 1S/C12H20O5S2/c13-11-1-2-12(14)19-10-8-17-6-4-15-3-5-16-7-9-18-11/h1-10H2
• InChI Key： HUGDNWLRWHNMCW-UHFFFAOYSA-N
• SMILES： S1C(CCC(=O)SCCOCCOCCOCC1)=O

Computed Properties

• Exact Mass: 308.0753
• Monoisotopic Mass: 308.07521608g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 19
• Rotatable Bond Count: 0
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 112Ų

Experimental Properties

• PSA: 61.83